![molecular formula C23H20BrNO3S B252905 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B252905.png)
5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been developed for various scientific research applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In
Mechanism of Action
The mechanism of action of 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been proposed that the compound may act by inhibiting the PI3K/Akt/mTOR signaling pathway, which is known to be involved in cell proliferation and survival. Additionally, it has been suggested that the compound may induce apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, it has been demonstrated to have anti-inflammatory effects and to inhibit angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a cancer therapy candidate. Its anti-proliferative and pro-apoptotic effects make it a promising compound for further research in this area. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with.
Future Directions
There are several future directions for research on 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and identify potential targets for cancer therapy. Another direction is to explore its potential as an anti-inflammatory agent and to investigate its effects on other diseases. Additionally, further research is needed to optimize the synthesis method and improve the compound's solubility for use in lab experiments.
Synthesis Methods
The synthesis of 5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been reported in the literature using different methods. One of the methods involves the reaction of 2,4-dimethylbenzaldehyde with thiophene-2-carboxylic acid in the presence of a base to form the corresponding acid. This acid is then reacted with 5-bromo-3-hydroxy-1-(2,4-dimethylbenzyl)-1H-indole-2-one in the presence of a coupling agent to obtain the desired compound.
Scientific Research Applications
5-bromo-1-(2,4-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(2-thienyl)ethyl]-1,3-dihydro-2H-indol-2-one has been used in various scientific research applications. One of the primary applications of this compound is in the field of cancer research. It has been shown to have anti-proliferative effects on cancer cells in vitro and in vivo. Additionally, it has been demonstrated to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Properties
Molecular Formula |
C23H20BrNO3S |
---|---|
Molecular Weight |
470.4 g/mol |
IUPAC Name |
5-bromo-1-[(2,4-dimethylphenyl)methyl]-3-hydroxy-3-(2-oxo-2-thiophen-2-ylethyl)indol-2-one |
InChI |
InChI=1S/C23H20BrNO3S/c1-14-5-6-16(15(2)10-14)13-25-19-8-7-17(24)11-18(19)23(28,22(25)27)12-20(26)21-4-3-9-29-21/h3-11,28H,12-13H2,1-2H3 |
InChI Key |
BJMAHKWYATVCKG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CS4)O)C |
Canonical SMILES |
CC1=CC(=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CS4)O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.